Cas no 767260-87-7 (Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel-)

Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel- structure
767260-87-7 structure
Product Name:Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel-
CAS No:767260-87-7
MF:C8H15NO2
MW:157.210202455521
CID:550918
PubChem ID:45090256
Update Time:2025-04-19

Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel-
    • Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1a,2a,5b)- (9CI)
    • Cyclopentanecarboxylic acid, 2-amino-5-methyl-, methyl ester, (1alpha,2alpha,5beta)-
    • rel-Methyl (1R,2S,5S)-2-amino-5-methylcyclopentanecarboxylate
    • DTXSID201180217
    • Cyclopentanecarboxylic acid,2-amino-5-methyl-,methyl ester,(1alpha,2alpha,5beta)-
    • 767260-87-7
    • Inchi: 1S/C8H15NO2/c1-5-3-4-6(9)7(5)8(10)11-2/h5-7H,3-4,9H2,1-2H3/t5-,6-,7+/m1/s1
    • InChI Key: BXFHFLNPTDKXAM-QYNIQEEDSA-N
    • SMILES: O(C)C([C@@H]1[C@@H](CC[C@H]1C)N)=O

Computed Properties

  • Exact Mass: 157.11000
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32000
  • LogP: 1.23310
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